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Abstract

MW-150 (also known as MW01-18-150SRM) is a novel, orally active, and central nervous
system (CNS) penetrant small molecule that selectively inhibits the p38a mitogen-activated
protein kinase (MAPK). Dysregulation of the p38a MAPK signaling pathway is a key
component in the neuroinflammatory processes that drive the pathogenesis of various
neurologic disorders, including Alzheimer's disease (AD) and traumatic brain injury (TBI). By
attenuating the production of pro-inflammatory cytokines and modulating downstream cellular
processes, MW-150 demonstrates significant therapeutic potential in preclinical models. This
technical guide provides an in-depth overview of MW-150, including its mechanism of action,
guantitative efficacy data, detailed experimental protocols, and key signaling and experimental
workflow diagrams to support further research and development.

Introduction

Neuroinflammation, characterized by the activation of glial cells and the subsequent release of
inflammatory mediators, is a critical factor in the onset and progression of a wide range of
debilitating neurologic disorders. The p38a MAPK signaling cascade has been identified as a
pivotal regulator of this inflammatory response. MW-150 is a potent and selective inhibitor of
p38a MAPK, offering a targeted therapeutic approach to mitigate neuroinflammation and its
detrimental consequences on neuronal function and survival.[1][2][3] Preclinical studies have
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shown that MW-150 can cross the blood-brain barrier and exert neuroprotective effects, making
it a promising candidate for clinical development.[4]

Mechanism of Action

MW-150 exerts its therapeutic effects by specifically targeting and inhibiting the activity of p38a
MAPK.[1][5] This kinase is a central node in a signaling cascade that is activated by various
cellular stressors and inflammatory stimuli, such as amyloid-p oligomers, glutamate, and pro-
inflammatory cytokines like interleukin-13 (IL-1B) and tumor necrosis factor-alpha (TNF-a).[3][4]

[6]

Upon activation, p38a MAPK phosphorylates and activates a range of downstream substrates,
including other kinases like MAPK-activated protein kinase 2 (MK2) and transcription factors.[4]
[6] This leads to the increased production and release of pro-inflammatory cytokines,
contributing to a cycle of neuroinflammation and neuronal damage.[4][6] MW-150, by inhibiting
p38a MAPK, effectively disrupts this cascade, leading to a reduction in the production of key
inflammatory mediators and a downstream attenuation of neurotoxic processes.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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